ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 4-(4-fluorophenyl)-2-[(2-phenoxyacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H18FNO4S/c1-2-26-21(25)19-17(14-8-10-15(22)11-9-14)13-28-20(19)23-18(24)12-27-16-6-4-3-5-7-16/h3-11,13H,2,12H2,1H3,(H,23,24)
• InChI Key: CAEQREDUPFVGEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C21H18FNO4S
• Molecular Weight: 399.4 g/mol

Description

Ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate, also known as EFACT, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. EFACT is a thiophene-based compound that has shown promising results in various studies related to drug discovery and development.

Scientific Research Applications

Ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has shown potential in various scientific research applications, including drug discovery and development. It has been found to exhibit anticancer, antifungal, and antibacterial activities. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also shown promising results in the treatment of fungal and bacterial infections.

Mechanism of Action

The mechanism of action of ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects by inhibiting the activity of enzymes involved in cell proliferation and survival. This compound has also been found to modulate the expression of genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of enzymes involved in cell proliferation and survival. Physiologically, this compound has been found to induce apoptosis and inhibit cell proliferation in cancer cells. This compound has also been found to exhibit antifungal and antibacterial activities, suggesting that it may have potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

Ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is stable under normal laboratory conditions. This compound has also been found to exhibit low toxicity in vitro, making it a safe compound to work with. However, this compound has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to work with in aqueous environments. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on ethyl 4-(4-fluorophenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate. One potential area of research is the development of this compound as a therapeutic agent for cancer. Studies have shown that this compound can induce apoptosis and inhibit cell proliferation in cancer cells, making it a promising candidate for further investigation. Another potential area of research is the development of this compound as an antimicrobial agent. This compound has exhibited antifungal and antibacterial activities in vitro, suggesting that it may have potential as a treatment for fungal and bacterial infections. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and development.
Conclusion:
This compound is a promising compound that has shown potential in various scientific research applications, including drug discovery and development. The synthesis method of this compound has been optimized to yield high purity and high yield of the compound. This compound has been found to exhibit anticancer, antifungal, and antibacterial activities, and its mechanism of action is not fully understood. This compound has several advantages for use in lab experiments, but also has some limitations. Future research on this compound may lead to the development of new therapeutic agents for cancer and microbial infections.